Cas no 802983-66-0 (tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate)

• Product name: tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate
• CAS No: 802983-66-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD08061960
• CID: 721022
• PubChem ID: 50988964

tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(pyrrolidin-3-ylmethyl)carbamate
• 3-N-boc-3-N-methyl-aminomethyl pyrrolidine
• Carbamic acid,N-methyl-N-(3-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester
• N-BOC-3-N-METHYL-AMINOMETHYL PYRROLIDINE
• tert-butyl N-methyl-N-(pyrrolidin-3-ylmethyl)carbamate
• tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate
• 1,1-Dimethylethyl N-methyl-N-(3-pyrrolidinylmethyl)carbamate (ACI)
• Carbamic acid, methyl(3-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester (9CI)
• 3-[(tert-Butoxycarbonyl(methyl)amino)methyl]pyrrolidine
• SY283638
• (R)-N-Boc-N-methyl-1-(3-pyrrolidinyl)methanamine
• (S)-N-Boc-N-methyl-1-(3-pyrrolidinyl)methanamine
• AKOS015998809
• EN300-69636
• 3-N-Boc-3-N-Methyl-3-aminomethyl-pyrrolidine, AldrichCPR
• Methyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• 802983-66-0
• AM101299
• MFCD11616656
• tert-Butyl methyl[(pyrrolidin-3-yl)methyl]carbamate
• SB74654
• SY283639
• SCHEMBL3699616
• Z1079126610
• MFCD08061960
• tert-Butylmethyl(pyrrolidin-3-ylmethyl)carbamate
• Carbamic acid,N-methyl-N-(3-pyrrolidinylmethyl)-,1,1-dimethylethyl ester
• MFCD11616657
• A864709
• DTXSID40679097
• FT-0773319
• FT-0774072
• DB-059468
• DB-059467

• MDL： MFCD08061960
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13(4)8-9-5-6-12-7-9/h9,12H,5-8H2,1-4H3
• InChI Key： ICTZUPNLSITARI-UHFFFAOYSA-N
• SMILES： O=C(N(CC1CCNC1)C)OC(C)(C)C

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 287.1±9.0 °C at 760 mmHg
• Flash Point: 127.4±18.7 °C
• PSA: 41.57000
• LogP: 1.79160
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate (CAS No. 802983-66-0)

tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate (CAS No. 802983-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrrolidine derivative, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl carbamate and N-methylpyrrolidine moieties, make it a versatile building block for drug discovery and development.

The molecular formula of tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate is C₁₁H₂₂N₂O₂, and it exhibits a molecular weight of 214.31 g/mol. The compound's structure includes a pyrrolidine ring, which is a common motif in many pharmaceuticals due to its ability to enhance solubility and bioavailability. Researchers often explore pyrrolidine-based compounds for their potential applications in treating neurological disorders, inflammation, and other medical conditions.

One of the most frequently asked questions about tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate is its role in medicinal chemistry. This compound serves as a critical intermediate in the synthesis of drug candidates, particularly those targeting G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in various physiological processes, making them prime targets for therapeutic intervention. The tert-butyl carbamate group in this compound provides stability and protection during synthetic processes, while the pyrrolidine moiety contributes to the compound's pharmacological properties.

In addition to its pharmaceutical applications, tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate is also studied for its potential use in catalysis and material science. The compound's ability to act as a ligand or catalyst in organic reactions has been explored in recent studies. For instance, its N-methylpyrrolidine group can coordinate with metal ions, facilitating catalytic transformations in asymmetric synthesis. This makes it a valuable tool for researchers working on green chemistry and sustainable synthetic methods.

The synthesis of tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and reductive amination. These methods are commonly employed in peptide chemistry and heterocyclic compound synthesis. The compound's purity and yield are critical factors for its successful application in downstream processes, and advanced analytical techniques such as HPLC and NMR spectroscopy are often used for quality control.

From a market perspective, the demand for tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate is driven by the growing pharmaceutical industry and the increasing focus on precision medicine. As researchers continue to explore novel drug targets and therapeutic approaches, the need for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers are investing in scalable synthesis methods to meet this demand while ensuring compliance with Good Manufacturing Practices (GMP).

Another area of interest is the compound's potential role in neuropharmacology. The pyrrolidine ring is a common feature in many central nervous system (CNS) drugs, and derivatives of tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate have been investigated for their effects on neurotransmitter systems. This aligns with current trends in addressing mental health disorders and neurodegenerative diseases, which are among the most pressing health challenges today.

In summary, tert-butyl N-methyl-N-[(pyrrolidin-3-yl)methyl]carbamate (CAS No. 802983-66-0) is a multifaceted compound with significant applications in pharmaceutical research, catalysis, and material science. Its structural versatility and functional groups make it a valuable asset for scientists working on drug discovery and organic synthesis. As the demand for innovative therapeutics and sustainable chemical processes grows, this compound is poised to play an increasingly important role in advancing scientific and industrial progress.